N-{[2-(Difluoromethoxy)phenyl]methyl}cyclopentanamine

• IUPAC Name: N-[[2-(difluoromethoxy)phenyl]methyl]cyclopentanamine
• InChI: InChI=1S/C13H17F2NO/c14-13(15)17-12-8-4-1-5-10(12)9-16-11-6-2-3-7-11/h1,4-5,8,11,13,16H,2-3,6-7,9H2
• InChI Key: UCDYHQCTUZEWGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NCC2=CC=CC=C2OC(F)F
• Molecular Formula: C13H17F2NO
• Molecular Weight: 241.28 g/mol
• CAS No.: 1019532-83-2

Description

N-{[2-(Difluoromethoxy)phenyl]methyl}cyclopentanamine is a chemical compound with the molecular formula C13H17F2NO. It is a compound of interest in the field of chemistry and may have various applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not explicitly provided in the available resources.

Scientific Research Applications

PET Tracer Development for NMDA Receptors

A study focused on developing a PET tracer for the NR2B binding site of the NMDA receptor, which plays a crucial role in learning and memory. The tracer, labeled with carbon-11, demonstrated potential in imaging the NR2B subunit-containing NMDAr in the rodent brain, highlighting its utility in studying neurodegenerative disorders such as Alzheimer's disease. However, its applicability may be limited by high sigma-1 receptor binding and the effects of anesthesia on NMDAr function in preclinical in vivo studies (Christiaans et al., 2014).

Organic Synthesis and Characterization

Research has also been directed towards exploring the chemical's role in organic synthesis. For instance, the synthesis and transformation of cyclic sulfoximines through [3+2] cycloaddition of N-tert-butanesulfinyl imines to arynes have been reported. This process is facilitated by a difluoro(phenylsulfonyl)methyl group, demonstrating the compound's versatility in organic synthesis and its potential for producing cyclic sulfinamides (Ye et al., 2014).

Synthesis of Novel Organic Molecules

Further studies have delved into the synthesis of novel organic molecules, such as the development of iron carbonyl complexes from N-(2-thienylmethylidene)benzylamine, showcasing the utility of this chemical in generating complexes with potential applications in material science and catalysis (Hwang et al., 2001).